Cas no 2137843-45-7 (Pyrimidine, 4,6-dichloro-5-(3-methylbutyl)-)

• Product Name: Pyrimidine, 4,6-dichloro-5-(3-methylbutyl)-
• CAS No: 2137843-45-7
• MF: C₉H₁₂Cl₂N₂
• MW: 219.110980033875
• CID: 5258567
• Update Time: 2025-05-19

Pyrimidine, 4,6-dichloro-5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-5-(3-methylbutyl)-

• Inchi： 1S/C9H12Cl2N2/c1-6(2)3-4-7-8(10)12-5-13-9(7)11/h5-6H,3-4H2,1-2H3
• InChI Key： YONGAIQIMFLJHD-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(CCC(C)C)C(Cl)=N1

Additional information on Pyrimidine, 4,6-dichloro-5-(3-methylbutyl)-

4,6-Dichloro-5-(3-Methylbutyl)pyrimidine (CAS No. 2137843-45-7): A Comprehensive Overview

4,6-Dichloro-5-(3-methylbutyl)pyrimidine (CAS No. 2137843-45-7) is a synthetic pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and agricultural science. This compound is characterized by its unique molecular structure, which includes a pyrimidine ring substituted with dichloro and 3-methylbutyl groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The pyrimidine ring is a fundamental building block in many biologically active molecules, including nucleic acids and several important pharmaceuticals. The presence of the dichloro substituents at the 4 and 6 positions, along with the 3-methylbutyl group at the 5 position, significantly influences the compound's reactivity and biological activity. These structural features have been shown to enhance the compound's stability and solubility, which are crucial for its potential therapeutic applications.

Recent studies have explored the pharmacological properties of 4,6-dichloro-5-(3-methylbutyl)pyrimidine. One notable area of research is its potential as an antiviral agent. A study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes, making it a promising lead compound for the development of novel antiviral therapies.

In addition to its antiviral properties, 4,6-dichloro-5-(3-methylbutyl)pyrimidine has also shown promise in the field of cancer research. Preliminary studies have indicated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from lung and breast cancers. The mechanism behind this anticancer activity is thought to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The agricultural applications of 4,6-dichloro-5-(3-methylbutyl)pyrimidine are another area of active investigation. As a potential herbicide or plant growth regulator, this compound has been tested for its ability to control weed growth and enhance crop yield. Early results from field trials have shown that it can effectively inhibit the growth of common weeds without causing significant harm to crops. This makes it a valuable candidate for the development of environmentally friendly agricultural products.

The synthesis of 4,6-dichloro-5-(3-methylbutyl)pyrimidine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of a suitable pyrimidine precursor with a chlorinating agent followed by alkylation with 3-methylbutyl bromide or a similar reagent. The efficiency and yield of this synthesis can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

Despite its promising properties, further research is needed to fully understand the safety profile and long-term effects of 4,6-dichloro-5-(3-methylbutyl)pyrimidine. Preclinical studies are currently underway to evaluate its toxicity, pharmacokinetics, and potential interactions with other drugs or biological systems. These studies will provide essential data for advancing this compound into clinical trials and ultimately bringing it to market as a therapeutic or agricultural product.

In conclusion, 4,6-dichloro-5-(3-methylbutyl)pyrimidine (CAS No. 2137843-45-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and agriculture. Its unique molecular structure and favorable biological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various fields of science and technology.